Cas no 16251-41-5 (Isoquinoline,1-[(4,5-dimethoxy-2-nitrophenyl)methyl]-3,4-dihydro-6,7-dimethoxy-)

• Product Name: Isoquinoline,1-[(4,5-dimethoxy-2-nitrophenyl)methyl]-3,4-dihydro-6,7-dimethoxy-
• CAS No: 16251-41-5
• MF: C₂₀H₂₂N₂O₆
• MW: 386.398485660553
• CID: 174922
• PubChem ID: 271386
• Update Time: 2025-04-19

Isoquinoline,1-[(4,5-dimethoxy-2-nitrophenyl)methyl]-3,4-dihydro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1-[(4,5-dimethoxy-2-nitrophenyl)methyl]-3,4-dihydro-6,7-dimethoxy-
• 1-[(4,5-dimethoxy-2-nitrophenyl)methyl]-6,7-dimethoxy-3,4-dihydroisoquinoline
• 1-(2'-nitro-4',5'-dimethoxybenzyl)-6,7-dimethoxy-3,4-dihydroisoquinoline
• 1-(4,5-dimethoxy-2-nitrobenzyl)-6,7-dimethoxy-3,4-dihydroisoquinoline
• 1-(4,5-dimethoxy-2-nitro-benzyl)-6,7-dimethoxy-3,4-dihydro-isoquinoline
• 1-(4',5'-dimethoxy-2'-nitrobenzyl)-6,7-dimethoxy-3,4-dihydroisoquinoline
• 3,4-Dihydro-6,7-dimethoxy-1-(2-nitro-4,5-dimethoxy-benzyl)isochinolin
• AC1L6QA7
• AC1Q1YSG
• AR-1B1623
• CTK4D1241
• KST-1B0828
• NSC114928
• NSC-114928
• MLS002706602
• 16251-41-5
• SMR001574003
• CHEMBL1903117
• DTXSID90297245

• Inchi： 1S/C20H22N2O6/c1-25-17-8-12-5-6-21-15(14(12)10-19(17)27-3)7-13-9-18(26-2)20(28-4)11-16(13)22(23)24/h8-11H,5-7H2,1-4H3
• InChI Key： SXTYDIOXCPSMPL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2CCN=C(CC3C=C(C(=CC=3[N+](=O)[O-])OC)OC)C=2C=1)OC

Computed Properties

• Exact Mass: 386.14786
• Monoisotopic Mass: 386.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• PSA: 92.42
• LogP: 3.17590